[5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol

Description

5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol is a chemical compound with the molecular formula C11H17N3O2 and a molecular weight of 223.27 . It is intended for research use only, not for diagnostic or therapeutic purposes . ChemicalBook describes it as a yellow oil and a metabolite of NNAL (4-(Methylnitrosamino)-1-(3-Pyridyl)-1-Butanol) .

NNAL, with the molecular formula C10H14N3O2 and a molecular weight of 209.24 g/mol, is a major metabolite of the carcinogen 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) found in tobacco . NNAL is associated with inducing lung cancer in smokers and is also recognized as a human urinary metabolite, a biomarker, and a carcinogenic agent . NNK's alpha-hydroxylation, along with NNAL, can lead to DNA and hemoglobin adducts .

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• CAS No.: 887407-09-2
• Product Name: [5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: N-(5-hydroxy-5-pyridin-3-ylpentyl)-N-methylnitrous amide
• Standard InChI: InChI=1S/C11H17N3O2/c1-14(13-16)8-3-2-6-11(15)10-5-4-7-12-9-10/h4-5,7,9,11,15H,2-3,6,8H2,1H3
• Standard InChIKey: MHWBZHPAMNCSHJ-UHFFFAOYSA-N
• SMILES: CN(CCCCC(C1=CN=CC=C1)O)N=O
• Canonical SMILES: CN(CCCCC(C1=CN=CC=C1)O)N=O
• Synonyms: α-[4-(Methylnitrosoamino)butyl]-3-pyridinemethanol; Homo-NNAL
• PubChem Compound: 4131039
• Last Modified: Sep 16 2023